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Compound of Interest

Compound Name: 563845

Cat. No.: B610636

This guide provides researchers, scientists, and drug development professionals with detailed
protocols and troubleshooting advice for preparing S63845 stock solutions in DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of S63845 in DMSO?

Al: The reported solubility of S63845 in DMSO varies across different suppliers, but it is
generally considered to have good solubility. Concentrations ranging from 30 mg/mL to as high
as 100 mg/mL have been reported.[1][2] For practical purposes, preparing a stock solution in
the range of 33-54 mg/mL is a reliable starting point.[3][4] Always refer to the manufacturer's
product data sheet for specific lot information.

Q2: How should I store the S63845 powder and my DMSO stock solution?

A2: Solid S63845 powder should be stored at -20°C for long-term stability.[3] Once dissolved in
DMSO, the stock solution should be aliquoted into smaller volumes to avoid repeated freeze-
thaw cycles and stored at -20°C or -80°C.[5][6][7] For storage up to a month, -20°C is
acceptable; for longer periods (6 months or more), -80°C is recommended.[6][8][9] It is also
advisable to protect the stock solution from light.[6][8][9]

Q3: My S63845 is not dissolving completely in DMSO. What should | do?
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A3: If you encounter solubility issues, you can try gentle warming and sonication.[10] Warm the
solution at 37°C for approximately 10 minutes and/or use an ultrasonic bath for a short period.
[5] These methods can help break down any precipitates and facilitate dissolution.

Q4: Why might the solubility of S63845 be lower than what is stated on the datasheet?

A4: A common reason for reduced solubility is the use of DMSO that has absorbed moisture.[1]
DMSO is hygroscopic and can readily absorb water from the atmosphere, which can negatively
impact the solubility of many compounds. Always use fresh, anhydrous, research-grade DMSO
for the best results.[1]

Q5: What is the maximum recommended concentration of DMSO for in vitro cell-based
assays?

A5: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture
medium should be kept as low as possible, typically below 0.5%.[7] Many researchers aim for a
final concentration of 0.1% or less, as higher concentrations can affect cellular functions.[11]

Data Summary
S$63845 Solubility in DMSO
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. Molar
. Reported Solubility .
Supplier/Source Concentration Notes
(mg/mL)
(mM)
APEXBIO 241.45 >50.0
i Recommends using
Selleck Chemicals 100 120.58
fresh DMSO.[1]
Sonication is
TargetMol 33.33 40.19
recommended.[3]
MedChemExpress 33.33 40.19 Requires ultrasonic.[8]
Cayman Chemical 30 36.18
MedKoo Biosciences 54.44 65.65
MedChemExpress For the (S,R)-isomer.
300 361.77
(Isomer) [9]

Molecular Weight of S63845 is 829.26 g/mol .[5][8]

Experimental Protocols

Protocol: Preparation of a 10 mM S63845 Stock Solution
in DMSO

This protocol provides a method for preparing a commonly used 10 mM stock solution.

Materials:

S63845 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:
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» Pre-weighing (Optional but Recommended): If starting from a larger amount of powder,
accurately weigh out the desired mass of S63845 in a sterile tube. For example, to make 1
mL of a 10 mM solution, you would need 8.29 mg of S63845.

o Calculation: 1 mL* (1 L/21000 mL) * (10 mmol /1 L) *(829.26 g/ 1 mol) * (1 mol / 1000
mmol) * (1000 mg /1 g) = 8.29 mg

o Reconstitution: Add the calculated volume of anhydrous DMSO to the vial containing the
S$63845 powder. To prepare a 10 mM stock from 1 mg of S63845, you would add 120.6 pL of
DMSO.

» Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, follow the
troubleshooting steps below.

e Troubleshooting Dissolution:
o Gently warm the vial in a 37°C water bath for 5-10 minutes.[5]
o Place the vial in an ultrasonic bath for a few minutes to aid dissolution.[8]

» Aliquoting and Storage: Once the S63845 is completely dissolved, aliquot the stock solution
into smaller, single-use volumes in sterile tubes. Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (6+ months).[6][8][9] This prevents
degradation from multiple freeze-thaw cycles.[7]

Visual Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.apexbt.com/s63845.html
https://www.lifetechindia.com/pdf/HY-100741.pdf
https://www.benchchem.com/product/b610636?utm_src=pdf-body
https://www.medchemexpress.com/s-r-s63845.html
https://www.lifetechindia.com/pdf/HY-100741.pdf
https://file.medchemexpress.eu/batch_PDF/HY-100741A/S-R-S63845-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

- Dissolution
Preparation

Troubleshoot:
Start: S63845 Powder Weigh S63845 PowdeD—»EAdd Anhydrous DMSCD»—»G/onex Solution . No - Warm to 37°C
Fully Dissolved? e - Sonicate

Yes Storage

Aliquot Solution '—> Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing S63845 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [S63845 Technical Support Center: DMSO Solubility and
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610636#s63845-solubility-and-stock-solution-
preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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